Cas no 905966-37-2 (1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl-
• CAS No: 905966-37-2
• MF: C₁₅H₂₃BO₂
• MW: 246.152924776077
• CID: 1951477
• PubChem ID: 102257181
• Update Time: 2025-07-19

1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl-
• DB-149248
• 2-[4-(1,1-Dimethylethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane
• 905966-37-2
• 2-(4-(tert-Butyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 2-(4-tert-Butylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane

• Inchi： 1S/C15H23BO2/c1-14(2,3)12-6-8-13(9-7-12)16-17-10-15(4,5)11-18-16/h6-9H,10-11H2,1-5H3
• InChI Key： MLRDFAVEUNPYTL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(C)(C)C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 246.1791101g/mol
• Monoisotopic Mass: 246.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl-

Recent Advances in the Study of 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl- (CAS: 905966-37-2)

The compound 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl- (CAS: 905966-37-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this boron-containing heterocycle in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways. The tert-butylphenyl moiety and the dioxaborinane ring system contribute to its ability to form stable complexes with biological targets, making it a promising scaffold for drug design. Computational modeling and X-ray crystallography studies have further elucidated its binding modes, providing insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and PI3K/AKT, which are critical in cancer and autoimmune diseases. Notably, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated in preclinical models, showing favorable profiles for further development. These findings underscore the potential of 905966-37-2 as a lead compound for therapeutic agents.

Ongoing research is exploring the derivatization of this core structure to enhance its selectivity and potency. Recent synthetic methodologies have enabled the introduction of diverse functional groups, expanding the chemical space for SAR studies. Collaborative efforts between academic and industrial researchers are accelerating the translation of these discoveries into clinical candidates, with several analogs currently under evaluation in early-stage trials.

In conclusion, 1,3,2-Dioxaborinane, 2-[4-(1,1-dimethylethyl)phenyl]-5,5-dimethyl- represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for the development of next-generation therapeutics. Future research should focus on addressing remaining challenges, such as off-target effects and formulation optimization, to fully realize its clinical potential.